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Compound of Interest

Compound Name: BMS-195614

Cat. No.: B1667229 Get Quote

Technical Support Center: BMS-195614
Welcome to the technical support center for BMS-195614. This resource is designed to assist

researchers, scientists, and drug development professionals in avoiding degradation of BMS-
195614 during storage and handling, ensuring the integrity and reproducibility of your

experiments.

Troubleshooting Guides & FAQs
This section provides answers to common questions and troubleshooting advice for issues

related to the stability and handling of BMS-195614.

Q1: My experimental results with BMS-195614 are inconsistent. Could degradation of the

compound be a factor?

A1: Yes, inconsistent results can be a sign of compound degradation. BMS-195614, like many

retinoid-related molecules, is susceptible to degradation from improper storage and handling.

Factors that can contribute to degradation include exposure to light, elevated temperatures,

and multiple freeze-thaw cycles of stock solutions.[1][2] To ensure reproducible results, it is

crucial to adhere to the recommended storage and handling procedures outlined in this guide.

Q2: What are the primary degradation pathways for BMS-195614?
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A2: While specific degradation pathway studies for BMS-195614 are not extensively published,

based on its chemical structure containing an amide linkage, a potential degradation pathway

is hydrolysis.[3][4][5][6] This would result in the cleavage of the amide bond to form 4-

aminobenzoic acid and the corresponding naphthalene carboxylic acid derivative. Additionally,

as a retinoid-like compound, BMS-195614 may be susceptible to photodegradation and

oxidation.[1][2][7]
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Potential Degradation Pathways of BMS-195614
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(e.g., 4-aminobenzoic acid and naphthalene derivative)
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Workflow for BMS-195614 Stock Solution Preparation
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RARα Signaling and BMS-195614 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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